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Compound of Interest

Compound Name: 3-Bromo-8-nitroquinoline

Cat. No.: B189542

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged
structure” due to its prevalence in a wide array of approved pharmaceuticals and biologically
active compounds.[1][2] Its rigid, bicyclic aromatic system provides a versatile framework for
interacting with biological targets. The strategic functionalization of the quinoline ring is a key
tactic in drug discovery, allowing for the fine-tuning of a molecule's steric, electronic, and
pharmacokinetic properties.

This guide focuses on 3-Bromo-8-nitroquinoline, a doubly activated quinoline derivative. The
presence of a bromine atom at the 3-position and a nitro group at the 8-position creates a
molecule with unique and highly valuable chemical characteristics. The bromine atom serves
as a versatile synthetic handle for carbon-carbon and carbon-heteroatom bond formation, most
notably through transition-metal-catalyzed cross-coupling reactions.[1] Simultaneously, the
potent electron-withdrawing nitro group modulates the electronic properties of the entire ring
system, influencing its reactivity and potential biological interactions. This technical guide
provides a comprehensive analysis of the physical and chemical properties of 3-Bromo-8-
nitroquinoline, offering insights into its characterization, reactivity, and application for
researchers in organic synthesis and drug development.

Part 1: Molecular Structure and Physicochemical
Properties

The foundational step in utilizing any chemical building block is a thorough understanding of its
intrinsic properties. These characteristics dictate everything from storage and handling to
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reaction conditions and analytical methods.

Molecular Identity

3-Bromo-8-nitroquinoline possesses a molecular formula of CoHsBrN20:2.[3] Its structure
consists of a quinoline core with a bromine atom substituted at the C3 position and a nitro

group at the C8 position.
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Initiation
Sample of
3-Bromo-8-nitroquinoline
Parallgl Analysis Parallel Analysis
Mass Spectrometry (MS) Nugylear Magnetic Resonance (NMR)
Acquire Mass Spectrum Acquire *H and 3C NMR Spectra
(e.g., ESI, EI) in Deuterated Solvent (e.g., CDCls)
Y A4
Analyze Data: Analyze Data:

1. Molecular lon (M*) 1. 1H: Chemical shifts, coupling

2. Isotopic Pattern (Br) patterns, & integration

(M+ & [M+2]* at ~1:1 ratio) 2. 13C: Number of unique carbons

Result: Confirm Molecular Weight
& Elemental Composition (Br presence)

Result: Confirm Carbon-Hydrogen
Framework & Substitution Pattern

Correlate Results Correlate Results

Conclusion

Unambiguous Structural

Elucidation
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3-Bromo-8-nitroquinoline

at C3-Br bond

at C3-Br bond at C3-Br bond at C8-NO2 group (activated by NO group)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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